N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[(Z)-1-(furan-2-yl)-3-morpholin-4-yl-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H22N2O4/c1-14-5-6-16(12-15(14)2)19(23)21-18(13-17-4-3-9-26-17)20(24)22-7-10-25-11-8-22/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,21,23)/b18-13-
• InChI Key: RRBWPLLRXHWHBZ-AQTBWJFISA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)N3CCOCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)N3CCOCC3)C
• solubility: 53.2 [ug/mL]

Description

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide, also known as NSC 370147, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 exerts its effects by inhibiting the activity of various enzymes and proteins. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 can induce cell cycle arrest and apoptosis in cancer cells. Moreover, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a protein involved in the regulation of inflammation and immune responses. By inhibiting NF-κB, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 can reduce inflammation and immune responses.
Biochemical and Physiological Effects:
N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Moreover, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been shown to reduce inflammation and immune responses. Additionally, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been shown to inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using a multi-step process. Moreover, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been extensively studied for its potential therapeutic applications, which makes it an attractive candidate for further research. However, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 also has some limitations for lab experiments. It can be toxic at high concentrations, which can limit its use in certain experiments. Moreover, the mechanism of action of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the research on N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer, inflammation, and viral infections. Another direction is to elucidate its mechanism of action, which can provide insights into its effects and potential therapeutic targets. Moreover, future research can focus on developing more potent and selective analogs of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147, which can improve its efficacy and reduce its toxicity. Finally, future research can investigate the pharmacokinetics and pharmacodynamics of N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147, which can provide insights into its safety and efficacy in humans.
In conclusion, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits anti-cancer, anti-inflammatory, and anti-viral properties by inhibiting the activity of various enzymes and proteins. N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has several advantages for lab experiments, including its easy synthesis and extensive research on its potential therapeutic applications. However, it also has some limitations, including its toxicity at high concentrations and the lack of understanding of its mechanism of action. Future research can focus on further investigating its potential therapeutic applications, elucidating its mechanism of action, developing more potent and selective analogs, and investigating its pharmacokinetics and pharmacodynamics.

Synthesis Methods

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 can be synthesized using a multi-step process. The first step involves the reaction of 3,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(2-furyl)acetonitrile to form the corresponding amide. The amide is then reacted with morpholine and triethylamine to form N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147.

Scientific Research Applications

N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer properties by inhibiting the growth of various cancer cell lines. It has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, N-[2-(2-furyl)-1-(4-morpholinylcarbonyl)vinyl]-3,4-dimethylbenzamide 370147 has been shown to exhibit anti-viral properties by inhibiting the replication of certain viruses.